Cas no 2137735-08-9 (2-Propenamide, N-3-azaspiro[5.5]undec-7-yl-)

• Product Name: 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl-
• CAS No: 2137735-08-9
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5259250
• Update Time: 2025-06-11

2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl-

• Inchi： 1S/C13H22N2O/c1-2-12(16)15-11-5-3-4-6-13(11)7-9-14-10-8-13/h2,11,14H,1,3-10H2,(H,15,16)
• InChI Key： JNKUAXKJCVDOCQ-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC21CCNCC2)(=O)C=C

Additional information on 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl-

Research Brief on 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- (CAS: 2137735-08-9): Recent Advances and Applications

2-Propenamide, N-3-azaspiro[5.5]undec-7-yl-, with the CAS number 2137735-08-9, has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

The synthesis of 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic methods to construct the spirocyclic core efficiently. The compound's structural complexity, featuring a nitrogen-containing spirocycle, offers a versatile scaffold for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

Pharmacological evaluations of 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- have revealed its potential as a modulator of key biological pathways. In vitro studies indicate its affinity for specific protein targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. For instance, recent findings suggest that this compound exhibits inhibitory activity against certain kinases, making it a candidate for kinase-targeted therapies. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders.

Mechanistic studies have provided insights into the molecular interactions of 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- with its biological targets. X-ray crystallography and molecular docking simulations have elucidated the binding modes of this compound, highlighting the importance of its spirocyclic moiety in target engagement. These findings are instrumental in guiding the design of next-generation analogs with improved potency and selectivity.

In conclusion, 2-Propenamide, N-3-azaspiro[5.5]undec-7-yl- (CAS: 2137735-08-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in diverse therapeutic areas. Ongoing research aims to further explore its pharmacological profile, optimize its synthetic routes, and develop derivatives with enhanced therapeutic properties. The compound's unique structural features and biological activity underscore its value as a tool for drug discovery and a potential lead for future clinical development.